Cas no 1006962-30-6 (4-(5-Methyl-3-nitro-pyrazol-1-ylmethyl)-benzoyl chloride)

4-(5-Methyl-3-nitro-pyrazol-1-ylmethyl)-benzoyl chloride structure
1006962-30-6 structure
Product Name:4-(5-Methyl-3-nitro-pyrazol-1-ylmethyl)-benzoyl chloride
CAS No:1006962-30-6
MF:C12H10ClN3O3
MW:279.679101467133
CID:3058931
PubChem ID:19619569
Update Time:2025-04-21

4-(5-Methyl-3-nitro-pyrazol-1-ylmethyl)-benzoyl chloride Chemical and Physical Properties

Names and Identifiers

    • 4-(5-Methyl-3-nitro-pyrazol-1-ylmethyl)-benzoyl chloride
    • 4-[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]benzoyl chloride
    • 1006962-30-6
    • AKOS015922394
    • 4-[(5-methyl-3-nitropyrazol-1-yl)methyl]benzoyl chloride
    • C12H10ClN3O3
    • STK349109
    • AKOS000308459
    • Inchi: 1S/C12H10ClN3O3/c1-8-6-11(16(18)19)14-15(8)7-9-2-4-10(5-3-9)12(13)17/h2-6H,7H2,1H3
    • InChI Key: JTOYYGRGOHCARW-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC(=CC=1)CN1C(C)=CC([N+](=O)[O-])=N1)=O

Computed Properties

  • Exact Mass: 279.041069g/mol
  • Monoisotopic Mass: 279.041069g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 279.68g/mol
  • XLogP3: 2.9
  • Topological Polar Surface Area: 80.7Ų
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